Cas no 1260772-97-1 (tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
• CAS No: 1260772-97-1
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• MDL: MFCD14706502
• CID: 1082200
• PubChem ID: 53395319
• Update Time: 2025-05-20

tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
• (3.4)-trans-4-FLUORO-3-HYDROXY-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER RACEMATE
• 1-Boc-4-fluoro-3-hydroxy-piperidine
• MFCD14706502
• SB21663
• MFCD12756118
• 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, 1,1-dimethylethyl ester, (3S,4S)-
• SCHEMBL1468291
• 1-Boc-4-Fluoro-3-hydroxypiperidine
• (3S,4R)-1-Boc-4-fluoro-3-hydroxypiperidine
• SY129480
• MFCD12756120
• s11091
• 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, 1,1-diMethylethyl ester
• (3R,4S)-1-Boc-4-fluoropiperidin-3-ol
• AM807509
• SY373031
• MFCD31639008
• 955028-82-7
• SB21664
• PB24397
• tert-butyl4-fluoro-3-hydroxypiperidine-1-carboxylate
• 1260772-97-1
• 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, 1,1-dimethylethyl ester, (3R,4R)-
• CS-W001376
• 1174020-45-1
• DB-011709
• tert-Butyl 4-fluoro-3-hydroxy-piperidine-1-carboxylate
• trans-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
• SB45526
• 1941213-08-6
• trans-tert-Butyl (3R,4R)-4-fluoro-3-hydroxy-piperidine-1-carboxylate
• AS-73067
• AKOS016344401
• 4-Fluoro-3-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• SB22830
• DB-012588
• trans-1-Boc-4-fluoro-3-piperidinol
• (3S,4S)-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate

• MDL： MFCD14706502
• Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6H2,1-3H3
• InChI Key： FZAKOAFETOZBLC-UHFFFAOYSA-N
• SMILES： FC1CCN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 219.12707160g/mol
• Monoisotopic Mass: 219.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate

tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate (CAS No. 1260772-97-1) is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a fluorine atom at the 4-position, a hydroxyl group at the 3-position, and a tert-butyl ester group attached to the nitrogen atom. The combination of these functional groups makes this compound highly versatile and valuable in various applications.

The synthesis of tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate involves a series of well-established organic reactions. Researchers have employed methods such as nucleophilic substitution, ring-opening reactions, and esterification to achieve this compound. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, making this compound more accessible for large-scale production.

One of the most promising applications of tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate lies in its potential as an intermediate in drug discovery. The hydroxyl group at the 3-position and the fluorine atom at the 4-position provide opportunities for further functionalization, enabling researchers to explore its role in medicinal chemistry. For instance, this compound has been used as a building block in the synthesis of bioactive molecules targeting various therapeutic areas, including central nervous system disorders and cancer.

Recent advancements in computational chemistry have also shed light on the structural properties of tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate. Molecular modeling studies have revealed that the tert-butyl ester group contributes significantly to the compound's stability and solubility, while the hydroxyl and fluorine substituents influence its reactivity and bioavailability. These insights are crucial for designing more efficient synthetic routes and optimizing pharmacokinetic profiles.

In terms of biological activity, tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate has demonstrated potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have shown that this compound can modulate enzyme activity without causing significant toxicity to cellular systems, making it a promising candidate for further investigation.

The environmental impact of tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate is another area of interest. Researchers have evaluated its biodegradability and ecotoxicity under various conditions. Results indicate that this compound exhibits moderate biodegradability, with degradation rates influenced by factors such as pH and temperature. These findings are essential for ensuring responsible use and disposal of this compound in industrial settings.

In conclusion, tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate (CAS No. 1260772-97-1) is a versatile chemical compound with significant potential in organic synthesis, pharmaceutical research, and environmental science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel bioactive molecules and optimize synthetic processes.